5-((2-Ethylphenyl)sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide

• IUPAC Name: 5-(2-ethylphenyl)sulfonyl-2λ6-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide
• InChI: InChI=1S/C13H17NO4S2/c1-2-10-5-3-4-6-13(10)20(17,18)14-8-12-7-11(14)9-19(12,15)16/h3-6,11-12H,2,7-9H2,1H3
• InChI Key: UYOHMYGKMGYWRF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1S(=O)(=O)N2CC3CC2CS3(=O)=O
• Molecular Formula: C13H17NO4S2
• Molecular Weight: 315.4 g/mol

Description

The compound “5-((2-Ethylphenyl)sulfonyl)-2-thia-5-azabicyclo[2.2.1]heptane 2,2-dioxide” is a complex organic molecule. It contains a bicyclic heptane structure, which is a common motif in many natural products and pharmaceuticals. The sulfonyl group attached to the ethylphenyl group could potentially make this compound a good leaving group or electrophile in chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the bicyclic nature of the heptane ring and the presence of the sulfonyl group.

Chemical Reactions Analysis

The chemical reactions of this compound could potentially be quite diverse. The bicyclic structure could undergo ring-opening reactions, and the sulfonyl group could act as a good leaving group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and stereochemistry would all play a role.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Catalysis and Asymmetric Synthesis

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Materials Science and Polymer Chemistry

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Organic Synthesis and Total Synthesis of Natural Products

• Scientists use this intermediate to access longeracemine and explore its biological activities. .

Coordination Chemistry and Metal Complexes

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Pharmacophore Exploration and Molecular Modeling

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, it could interact with biological targets in a variety of ways.

Future Directions

The future directions for this compound would depend on its properties and potential applications. It could be studied further for its chemical reactivity, potential uses in synthesis, or biological activity.